A PEDOT:PSS nanocomposite film doped with black phosphorus modified with silver nanoparticles for wearable photothermoelectric generators†

Journal of Materials Chemistry A Pub Date: 2023-10-26 DOI: 10.1039/D3TA05836K

Abstract

Photothermoelectric (PTE) materials have gained significant attention as a promising avenue for converting light into electricity. Herein, the PTE properties of poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS) are enhanced by introducing black phosphorus nanosheets (BP NSs) modified with silver nanoparticles (Ag@BP). Under 100 mW cm−2 illumination, the resulting PEDOT:PSS/Ag@BP nanocomposite film (P_Ag@BP) exhibits an output voltage of 528.4 μV compared to 300.9 μV for the PEDOT:PSS film. This is attributed to (i) the enhanced photothermal performance of P_Ag@BP, which generates a temperature difference of 18 °C under 100 mW cm−2 illumination compared to 10 °C for the PEDOT:PSS film and (ii) the enhanced thermoelectric performance of P_Ag@BP, with an increased power factor of 107.2 μW m−1 K−2 compared to 32.9 μW m−1 K−2 for the PEDOT:PSS film. Moreover, a photothermoelectric generator (PTEG) consisting of 36 legs of P_Ag@BP exhibits an open circuit voltage of 16.1 mV, a short circuit current of 47.9 μA, and an output power of 192.6 nW under 120 mW cm−2 illumination. Furthermore, when the PTEG is worn on the forearm and exposed to sunlight, it generates an output voltage of 9.2 mV, thus showcasing its potential application in wearable energy harvesting devices.

Graphical abstract: A PEDOT:PSS nanocomposite film doped with black phosphorus modified with silver nanoparticles for wearable photothermoelectric generators
A PEDOT:PSS nanocomposite film doped with black phosphorus modified with silver nanoparticles for wearable photothermoelectric generators†
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